Cas no 5464-87-9 (Phenol,2,4,6-tris(4-morpholinylmethyl)-)
5464-87-9 structure
Product Name:Phenol,2,4,6-tris(4-morpholinylmethyl)-
CAS No:5464-87-9
MF:C21H33N3O4
MW:391.504425764084
CID:381986
PubChem ID:230550
Update Time:2025-04-19
Phenol,2,4,6-tris(4-morpholinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4,6-tris(4-morpholinylmethyl)-
- Alpha<sup>2</sup>,alpha<sup>4</sup>,alpha<sup>6</sup>-tri(4-morpholinyl)mesitol
- 2,4,6-tris(morpholin-4-ylmethyl)phenol
- NSC-28851
- SMR001548523
- NSC25574
- HMS3093F13
- AKOS000543537
- EU-0074060
- NSC404218
- Oprea1_797159
- HMS1671G01
- Alpha2,alpha4,alpha6-tri(4-morpholinyl)mesitol
- MLS002639071
- SCHEMBL14279403
- CS-0331809
- 2,4,6-tris(4-morpholinylmethyl)phenol
- AE-641/04618052
- 2,4,6-Tris(morpholinomethyl)phenol
- DTXSID30282357
- Oprea1_158176
- 5464-87-9
- NSC 404218
- NSC 28851
- Alpha^2,alpha^4,alpha^6-tri(4-morpholinyl)mesitol
- NSC-25574
- NSC 25574
- NSC28851
- NSC-404218
- CHEMBL4060204
-
- Inchi: 1S/C21H33N3O4/c25-21-19(16-23-3-9-27-10-4-23)13-18(15-22-1-7-26-8-2-22)14-20(21)17-24-5-11-28-12-6-24/h13-14,25H,1-12,15-17H2
- InChI Key: JGTWRXHFXRFYTN-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CC1C=C(C=C(C=1O)CN1CCOCC1)CN1CCOCC1
Computed Properties
- Exact Mass: 391.24729
- Monoisotopic Mass: 391.247
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 518.4°Cat760mmHg
- Flash Point: 267.3°C
- Refractive Index: 1.587
- PSA: 57.64
Phenol,2,4,6-tris(4-morpholinylmethyl)- Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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